Propanedioic acid, 2-[[[4-(ethoxycarbonyl)phenyl]amino]methylene]-, 1,3-diethyl ester

Specification

• CAS No.: 104007-10-5
• Molecular Formula: C17H21NO6
• Molecular Weight: 335.4 g/mol
• IUPAC Name: diethyl 2-[(4-ethoxycarbonylanilino)methylidene]propanedioate
• Standard InChI: InChI=1S/C17H21NO6/c1-4-22-15(19)12-7-9-13(10-8-12)18-11-14(16(20)23-5-2)17(21)24-6-3/h7-11,18H,4-6H2,1-3H3
• Standard InChI Key: IFSDKFQVVWCOJT-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC=C(C(=O)OCC)C(=O)OCC
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC=C(C(=O)OCC)C(=O)OCC

Introduction

Propanedioic acid, 2-[[[4-(ethoxycarbonyl)phenyl]amino]methylene]-, 1,3-diethyl ester, with the CAS number 303120-71-0, is a complex organic compound belonging to the malonate ester family. This compound is characterized by its molecular formula, C16H19NO6, and molecular weight of 321.33 g/mol. It is a derivative of malonic acid, where the malonate core is modified with an amino group linked to a phenyl ring bearing an ethoxycarbonyl substituent.

Synthesis

The synthesis of Propanedioic acid, 2-[[[4-(ethoxycarbonyl)phenyl]amino]methylene]-, 1,3-diethyl ester involves a multi-step process. One approach includes the reaction of 2-[(4-carboxy-phenylamino)-methylene]-malonic acid diethyl ester with potassium carbonate in acetone, followed by methylation using methyl iodide in acetone. This synthesis highlights the versatility of malonate esters in forming complex organic molecules.

Applications and Research Findings

While specific applications of Propanedioic acid, 2-[[[4-(ethoxycarbonyl)phenyl]amino]methylene]-, 1,3-diethyl ester are not widely documented, compounds within the malonate ester family are often used in organic synthesis as intermediates for the production of pharmaceuticals, agrochemicals, and other fine chemicals. The presence of the ethoxycarbonyl group on the phenyl ring suggests potential utility in further derivatization reactions.

Safety and Handling